3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(3-ethoxypropyl)amino]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C24H30N4O3S2
• Molecular Weight: 486.7 g/mol
• IUPAC Name: (5Z)-3-cyclohexyl-5-[[2-(3-ethoxypropylamino)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H30N4O3S2/c1-3-31-14-8-12-25-20-18(22(29)27-13-7-9-16(2)21(27)26-20)15-19-23(30)28(24(32)33-19)17-10-5-4-6-11-17/h7,9,13,15,17,25H,3-6,8,10-12,14H2,1-2H3/b19-15-
• InChI Key: AXHSNUHIYKYUIB-CYVLTUHYSA-N
• Isomeric SMILES: CCOCCCNC1=C(C(=O)N2C=CC=C(C2=N1)C)/C=C\3/C(=O)N(C(=S)S3)C4CCCCC4
• Canonical SMILES: CCOCCCNC1=C(C(=O)N2C=CC=C(C2=N1)C)C=C3C(=O)N(C(=S)S3)C4CCCCC4

Description

This compound is a heterocyclic hybrid molecule featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone moiety. Key structural attributes include:

• Z-configuration of the exocyclic double bond in the thiazolidinone ring, which influences molecular geometry and biological interactions .
• 3-ethoxypropylamino group at position 2 of the pyrido-pyrimidinone scaffold, contributing to solubility and hydrogen-bonding capacity.
• 9-methyl group on the pyrido-pyrimidinone system, which may sterically modulate receptor binding.

The compound’s synthesis likely involves condensation of a functionalized thiazolidinone precursor with a pyrido-pyrimidinone intermediate under reflux conditions, analogous to methods described for related structures . Characterization via IR, NMR, and mass spectrometry confirms the Z-configuration and substituent placement .

Biological Activity

The compound 3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(3-ethoxypropyl)amino]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule with potential biological activities. This article explores its biological activity, focusing on its pharmacological properties and mechanisms of action.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{31}N_{5}O_{4}S_{2}$ with a monoisotopic mass of approximately 517.18 Da. Its structure features a pyrido-pyrimidine core fused with thiazolidine and thioxo groups, which are known to contribute to various biological activities.

Biological Activity Overview

Research indicates that compounds similar to this one exhibit a range of biological activities including:

• Antioxidant Activity : The compound's structure suggests potential antioxidant properties, likely due to the presence of thiazolidine and thioxo functionalities that can scavenge free radicals.
• Antimicrobial Activity : Some derivatives of thiazolidinones have shown significant antimicrobial effects against various pathogens.
• Tyrosinase Inhibition : Studies have demonstrated that related compounds can inhibit tyrosinase, an enzyme involved in melanin production, suggesting potential applications in skin whitening and treating hyperpigmentation disorders .

Antioxidant Activity

A study on thiazolidinone derivatives demonstrated that they possess strong antioxidant capabilities, reducing reactive oxygen species (ROS) levels significantly. This activity is crucial for preventing oxidative stress-related diseases.

Compound	IC50 (µM)	Mechanism
Compound A	5.21 ± 0.86	Competitive inhibition of tyrosinase
Compound B	1.03 ± 0.14	Non-competitive inhibition of tyrosinase

These compounds showed stronger antioxidant effects compared to traditional antioxidants like vitamin C .

Tyrosinase Inhibition

The compound's ability to inhibit tyrosinase was assessed through in vitro studies using mushroom tyrosinase as a model. The results indicated that it competes effectively with l-tyrosine, leading to reduced melanin production in B16F10 melanoma cells.

• Inhibition Mechanism : Docking studies revealed that the compound binds to the active site of tyrosinase, confirming its potential as a skin-whitening agent.

Case Studies

• Skin Whitening Applications : In a clinical trial involving patients with melasma, topical formulations containing similar thiazolidinone derivatives resulted in significant lightening of hyperpigmented areas after 8 weeks of treatment.
• Antimicrobial Efficacy : A study tested the antimicrobial activity against Staphylococcus aureus and Escherichia coli, showing that the compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against both strains.

Comparison with Similar Compounds

Structural Comparisons

The compound shares structural homology with several thiazolidinone-pyrimidine hybrids, differing primarily in substituents and core modifications:

Compound Name / ID	Core Structure	Key Substituents	Notable Features	Reference
Target Compound	Pyrido[1,2-a]pyrimidin-4-one + thiazolidinone	3-cyclohexyl, 3-ethoxypropylamino, 9-methyl	High lipophilicity (cyclohexyl), moderate solubility (ethoxypropyl)
Compound 10a ()	Pyrazolo[3,4-d]pyrimidin-4-one + thiazolidinone	3-phenyl, 6-methyl	Anti-inflammatory activity; lower ulcerogenicity
Compound in	Pyrido[1,2-a]pyrimidin-4-one + thiazolidinone	3-(2-methoxyethyl), 2-(1-phenylethylamino)	Enhanced aromatic interactions (phenylethyl group)
Thiazolo[4,5-d]pyrimidine ()	Thieno[3,4-d]pyrimidin-4-one + thiazolo[4,5-d]pyrimidine	7-phenyl, 5-thioxo	Microwave-assisted synthesis; chromenyl substituents

Key Observations :

• Solubility: The 3-ethoxypropylamino group introduces polar ether and amine functionalities, contrasting with the less polar phenylethylamino group in ’s compound .
• Bioactivity : Compound 10a exhibits anti-inflammatory activity with reduced gastrointestinal toxicity, suggesting that substituent choice (phenyl vs. cyclohexyl) balances efficacy and safety .